N-(4-fluorobenzyl)-2-(4-methoxyphenyl)acetamide

• IUPAC Name: N-[(4-fluorophenyl)methyl]-2-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C16H16FNO2/c1-20-15-8-4-12(5-9-15)10-16(19)18-11-13-2-6-14(17)7-3-13/h2-9H,10-11H2,1H3,(H,18,19)
• InChI Key: RHANYBWGVYLTTE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC(=O)NCC2=CC=C(C=C2)F
• Molecular Formula: C16H16FNO2
• Molecular Weight: 273.30 g/mol

Description

N-(4-fluorobenzyl)-2-(4-methoxyphenyl)acetamide, also known as FMA, is a chemical compound that belongs to the family of benzylacetamides. It has gained significant interest in the scientific community due to its potential therapeutic applications.

Mechanism of Action

N-(4-fluorobenzyl)-2-(4-methoxyphenyl)acetamide is believed to act on the central nervous system by modulating the levels of neurotransmitters such as dopamine, norepinephrine, and serotonin. It is thought to increase the release of these neurotransmitters, leading to an overall increase in their levels in the brain.
Biochemical and Physiological Effects:
Studies have shown that this compound can increase locomotor activity and reduce anxiety-like behavior in animal models. It has also been found to have analgesic effects, with some studies suggesting that it may be more effective than traditional painkillers such as morphine.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(4-fluorobenzyl)-2-(4-methoxyphenyl)acetamide is its high selectivity for certain receptors in the brain, which can make it a promising candidate for drug development. However, its limited solubility in water can make it difficult to work with in laboratory experiments.

Future Directions

There are several future directions for research on N-(4-fluorobenzyl)-2-(4-methoxyphenyl)acetamide. One area of interest is its potential use in the treatment of addiction, particularly in the context of opioid addiction. Another potential application is in the treatment of neurodegenerative disorders such as Alzheimer's disease. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential side effects.
Conclusion:
In conclusion, this compound is a promising compound with potential therapeutic applications in the treatment of various neurological disorders. Its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied. Further research is needed to fully understand its potential applications and limitations.

Synthesis Methods

N-(4-fluorobenzyl)-2-(4-methoxyphenyl)acetamide can be synthesized through a multi-step process that involves the reaction of 4-fluorobenzyl bromide with 4-methoxyphenylacetic acid in the presence of a base. The resulting intermediate is then treated with thionyl chloride and then reacted with an amine to yield this compound.

Scientific Research Applications

N-(4-fluorobenzyl)-2-(4-methoxyphenyl)acetamide has been extensively studied for its potential therapeutic applications, particularly in the treatment of various neurological disorders such as depression, anxiety, and addiction. It has also been investigated for its anti-inflammatory and analgesic properties.